4-methyl-5-phenyl-N-1,3-thiazol-2-yl-2-thiophenecarboxamide

• IUPAC Name: 4-methyl-5-phenyl-N-(1,3-thiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H12N2OS2/c1-10-9-12(14(18)17-15-16-7-8-19-15)20-13(10)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,17,18)
• InChI Key: ZUHUORDZRRLZMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)NC2=NC=CS2)C3=CC=CC=C3
• Molecular Formula: C15H12N2OS2
• Molecular Weight: 300.4 g/mol

Description

“4-methyl-5-phenyl-N-1,3-thiazol-2-yl-2-thiophenecarboxamide” is a compound that contains a thiazole ring. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have been found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective agents.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and other compounds in the presence of triethylamine. The C-H substitution reaction of thiazole by the catalysis of the palladium/copper system is carried out in the presence of tetrabutylammonium fluoride under mild conditions.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole rings have many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently. These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Future Directions

Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities. Therefore, the design and development of different thiazole derivatives present an exciting direction for future research.